rac-(1R,2R)-1-methyl-2-(trifluoromethyl)cyclopropane-1-carboxylic acid
Overview
Description
Rac-(1R,2R)-1-methyl-2-(trifluoromethyl)cyclopropane-1-carboxylic acid (Rac-MTCP) is an important organic compound in the field of organic chemistry. It is a cyclopropane derivative with a trifluoromethyl group in the 2-position and a methyl group in the 1-position. Rac-MTCP is used in various areas of research, including medicinal chemistry, biochemistry, and synthetic organic chemistry.
Scientific Research Applications
Rac-(1R,2R)-1-methyl-2-(trifluoromethyl)cyclopropane-1-carboxylic acid is used in various scientific research applications. It has been used in medicinal chemistry as a potential therapeutic agent for the treatment of cancer and other diseases. In biochemistry, it has been used as a model compound to study the structure and function of proteins and enzymes. In synthetic organic chemistry, it has been used as a starting material for the synthesis of other cyclopropane derivatives.
Mechanism of Action
The mechanism of action of rac-(1R,2R)-1-methyl-2-(trifluoromethyl)cyclopropane-1-carboxylic acid is not fully understood. However, it is believed to interact with enzymes and proteins, leading to changes in their structure and function. It is also believed to interact with other molecules, leading to changes in their chemical and physical properties.
Biochemical and Physiological Effects
The biochemical and physiological effects of rac-(1R,2R)-1-methyl-2-(trifluoromethyl)cyclopropane-1-carboxylic acid are still being studied. Preliminary studies suggest that it may have anti-inflammatory and anti-cancer properties. It has also been shown to inhibit the activity of certain enzymes and proteins in vitro.
Advantages and Limitations for Lab Experiments
Rac-(1R,2R)-1-methyl-2-(trifluoromethyl)cyclopropane-1-carboxylic acid has several advantages for use in laboratory experiments. It is relatively inexpensive and easy to synthesize, and it has a high solubility in organic solvents. It is also stable and has a low toxicity. However, it is not water-soluble and is not very stable in basic solutions.
Future Directions
Future research on rac-(1R,2R)-1-methyl-2-(trifluoromethyl)cyclopropane-1-carboxylic acid should focus on its potential therapeutic applications, its mechanism of action, and its biochemical and physiological effects. Additionally, further research should be done to explore the potential of rac-(1R,2R)-1-methyl-2-(trifluoromethyl)cyclopropane-1-carboxylic acid as a starting material for the synthesis of other cyclopropane derivatives. Finally, further studies should be done to explore the advantages and limitations of rac-(1R,2R)-1-methyl-2-(trifluoromethyl)cyclopropane-1-carboxylic acid for use in laboratory experiments.
Synthesis Methods
Rac-(1R,2R)-1-methyl-2-(trifluoromethyl)cyclopropane-1-carboxylic acid can be synthesized through a variety of methods, including the reductive cyclization of the corresponding epoxide, the reaction of a trifluoromethyl-substituted chlorocyclopropane with a Grignard reagent, and the reaction of a trifluoromethyl-substituted chlorocyclopropane with a nucleophile. The most common and reliable method is the reductive cyclization of the corresponding epoxide. This method involves the reaction of an epoxide with an aldehyde in the presence of a reducing agent, such as sodium borohydride, to form a cyclopropane derivative.
properties
| { "Design of the Synthesis Pathway": "The synthesis of rac-(1R,2R)-1-methyl-2-(trifluoromethyl)cyclopropane-1-carboxylic acid can be achieved through a multi-step process involving several reactions.", "Starting Materials": [ "1,1,1-trifluoro-2-chloroethane", "methylmagnesium bromide", "cyclopropane", "carbon dioxide", "sodium borohydride", "acetic acid", "sodium hydroxide", "hydrochloric acid", "sodium sulfate", "diethyl ether", "methanol", "water" ], "Reaction": [ "Step 1: Preparation of (1R,2R)-1-methyl-2-(trifluoromethyl)cyclopropane", "React 1,1,1-trifluoro-2-chloroethane with methylmagnesium bromide to obtain 1,1,1-trifluoro-2-methylpropane", "React 1,1,1-trifluoro-2-methylpropane with cyclopropane in the presence of a Lewis acid catalyst to obtain (1R,2R)-1-methyl-2-(trifluoromethyl)cyclopropane", "Step 2: Preparation of rac-(1R,2R)-1-methyl-2-(trifluoromethyl)cyclopropane-1-carboxylic acid", "React (1R,2R)-1-methyl-2-(trifluoromethyl)cyclopropane with carbon dioxide in the presence of sodium borohydride to obtain (1R,2R)-1-methyl-2-(trifluoromethyl)cyclopropane-1-carboxylic acid", "Purify the product by acidification with acetic acid, followed by extraction with diethyl ether", "Wash the organic layer with water, dry over sodium sulfate, and evaporate the solvent to obtain the desired product" ] } | |
CAS RN |
2137544-92-2 |
Molecular Formula |
C6H7F3O2 |
Molecular Weight |
168.1 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
